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Compound of Interest

Compound Name: Borotungstic acid

Cat. No.: B073842 Get Quote

In-Depth Technical Guide: Borotungstic Acid
This guide provides comprehensive technical information on borotungstic acid, focusing on its

CAS number, safety data, experimental protocols, and safe handling procedures, tailored for

researchers, scientists, and drug development professionals.

Borotungstic Acid CAS Number
The CAS (Chemical Abstracts Service) Registry Number for borotungstic acid is 12207-71-9.

Safety Data Sheet (SDS)
A specific and comprehensive Safety Data Sheet (SDS) for borotungstic acid (H₅BW₁₂O₄₀) is

not readily available in the public domain. The information presented below is compiled from

the SDS of related and constituent compounds, primarily Phosphotungstic Acid and Boric Acid.

Therefore, this information should be used as a guideline with the understanding that it is an

approximation of the hazards associated with borotungstic acid.

Physical and Chemical Properties
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Property Value Source Compound

Appearance White to off-white solid Phosphotungstic Acid

Odor Odorless Phosphotungstic Acid

Molecular Formula H₅BW₁₂O₄₀ Borotungstic Acid

Solubility Soluble in water Phosphotungstic Acid

Health Hazard Information
Hazard Description

Precautionary
Measures

Source Compound

Acute Oral Toxicity Harmful if swallowed.

Do not ingest. Seek

immediate medical

attention if swallowed.

Phosphotungstic Acid

Skin

Corrosion/Irritation

Causes severe skin

burns.

Wear protective

gloves and clothing.

Wash thoroughly after

handling.

Phosphotungstic Acid

Serious Eye

Damage/Irritation

Causes serious eye

damage.

Wear eye and face

protection.
Phosphotungstic Acid

Reproductive Toxicity
May damage fertility

or the unborn child.

Obtain special

instructions before

use. Avoid exposure

during pregnancy.

Boric Acid

Fire and Explosion Hazard Data
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Hazard Description
Extinguishing
Media

Source Compound

Flammability
Not flammable or

combustible.

Use extinguishing

media appropriate for

the surrounding fire.

Boric Acid

Hazardous

Combustion Products

May produce toxic

fumes of tungsten

oxides and boron

oxides under fire

conditions.

Wear self-contained

breathing apparatus.
Inferred

Experimental Protocol: Homogeneous Catalyst in
Esterification
Borotungstic acid has been demonstrated as an effective homogeneous catalyst in the

esterification of free fatty acids for biodiesel production. The following is a general protocol

based on such studies[1].

Objective: To catalyze the esterification of a free fatty acid (e.g., oleic acid) with methanol to

produce biodiesel (methyl oleate).

Materials:

Borotungstic acid (H₅BW₁₂O₄₀)

Oleic acid

Methanol

Reaction vessel (e.g., round-bottom flask) with a reflux condenser

Heating mantle with magnetic stirrer

Separatory funnel

Rotary evaporator
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Procedure:

Reaction Setup: In a clean, dry round-bottom flask, add the desired amount of oleic acid and

methanol. The molar ratio of methanol to oleic acid is a key parameter and should be

optimized (e.g., 40:1).

Catalyst Addition: Add the calculated amount of borotungstic acid to the reaction mixture.

The catalyst loading is typically a small percentage of the weight of the oleic acid (e.g., 1-5

wt%).

Reaction: Place the flask in a heating mantle on a magnetic stirrer. Attach a reflux condenser

and heat the mixture to the desired reaction temperature (e.g., 65°C) with constant stirring.

Monitoring: The reaction progress can be monitored by taking aliquots at different time

intervals and analyzing the conversion of oleic acid using techniques like titration or

chromatography.

Product Separation: After the reaction is complete (e.g., after 2-8 hours), cool the mixture to

room temperature. Transfer the mixture to a separatory funnel. The biodiesel (upper layer)

will separate from the glycerol and catalyst-containing methanol/water layer (lower layer).

Purification: Separate the biodiesel layer. Wash it with warm water to remove any residual

catalyst, methanol, and glycerol. Dry the biodiesel over an anhydrous drying agent (e.g.,

sodium sulfate).

Solvent Removal: Remove any remaining volatile components using a rotary evaporator to

obtain the purified biodiesel.

Mandatory Visualization
The following diagram illustrates a safe workflow for handling strong acids like borotungstic
acid in a laboratory setting.
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Preparation

Handling & Use

Storage & Disposal

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in a Ventilated Fume Hood

Dispense Acid Carefully

Review Safety Data Sheet (SDS)

Add Acid to Water (Never Water to Acid)

Ensure Spill Kit is Accessible

Store in a Cool, Dry, Designated Area
Away from Incompatibles

Dispose of Waste in Labeled,
Compatible Containers

Click to download full resolution via product page

Safe handling workflow for strong acids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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